4-Azaspiro[2.4]heptane-5-carboxylic acid tfa

• IUPAC Name: 4-azaspiro[2.4]heptane-5-carboxylic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C7H11NO2.C2HF3O2/c9-6(10)5-1-2-7(8-5)3-4-7;3-2(4,5)1(6)7/h5,8H,1-4H2,(H,9,10);(H,6,7)
• InChI Key: LDJYSEIYJDPRFV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC2)NC1C(=O)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C9H12F3NO4
• Molecular Weight: 255.19 g/mol

Description

4-Azaspiro[2.4]heptane-5-carboxylic acid tfa is a chemical compound that has been widely used in scientific research. It is a bicyclic compound that is composed of a spiro ring and an azacycloalkane ring. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been extensively studied. In 4]heptane-5-carboxylic acid tfa, its scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 4-Azaspiro[2.4]heptane-5-carboxylic acid tfa is not fully understood, but it is believed to involve the modulation of several neurotransmitter systems. It has been shown to act as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of anxiety and depression. It has also been shown to act as an antagonist at the alpha-2 adrenergic receptor, which is involved in the regulation of stress and anxiety.
Biochemical and Physiological Effects:
4-Azaspiro[2.4]heptane-5-carboxylic acid tfa has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of several neurotransmitters, including serotonin, dopamine, and norepinephrine. It has also been shown to decrease the levels of corticotropin-releasing hormone (CRH), which is involved in the regulation of the HPA axis. Additionally, it has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the regulation of mood and cognition.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Azaspiro[2.4]heptane-5-carboxylic acid tfa in lab experiments is that it has been extensively studied and its mechanism of action is well-understood. Additionally, it has been shown to have anxiolytic and antidepressant effects, which makes it a useful tool for studying the mechanisms of these drugs. However, one limitation of using this compound is that it is not very selective, and can interact with multiple neurotransmitter systems. This can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 4-Azaspiro[2.4]heptane-5-carboxylic acid tfa. One direction is to study its effects on other neurotransmitter systems, such as the glutamate system. Another direction is to study its effects on other physiological systems, such as the immune system. Additionally, there is interest in developing more selective compounds that target specific neurotransmitter systems, which could lead to the development of new drugs for the treatment of anxiety and depression. Finally, there is interest in studying the long-term effects of this compound on the brain, including its effects on neurogenesis and synaptic plasticity.

Synthesis Methods

The synthesis of 4-Azaspiro[2.4]heptane-5-carboxylic acid tfa involves several steps. The first step is the synthesis of the spiro ring, which is achieved by reacting cyclohexanone with a primary amine. The resulting imine is then reduced to yield the spiro compound. The second step is the synthesis of the azacycloalkane ring, which is achieved by reacting the spiro compound with an isocyanate. The resulting product is then treated with trifluoroacetic acid to yield 4-Azaspiro[2.4]heptane-5-carboxylic acid tfa.

Scientific Research Applications

4-Azaspiro[2.4]heptane-5-carboxylic acid tfa has been used in a variety of scientific research applications. It has been shown to have anxiolytic and antidepressant effects, and has been used to study the mechanisms of action of these drugs. It has also been used to study the effects of stress on the brain, and has been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis. Additionally, it has been used to study the effects of various neurotransmitters on the brain, including dopamine, serotonin, and norepinephrine.